2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(2,3-dimethylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-11-6-5-8-14(12(11)2)20-10-15-18-16(19-21-15)13-7-3-4-9-17-13/h3-9H,10H2,1-2H3
• InChI Key: RJNOCTSTMNNGEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC2=NC(=NO2)C3=CC=CC=N3)C
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as DMPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine exerts its biological effects by scavenging free radicals and reactive oxygen species (ROS). Free radicals and ROS are highly reactive molecules that can cause damage to cellular components, including DNA, proteins, and lipids. 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine reacts with free radicals and ROS to form stable adducts, thereby preventing their harmful effects.
Biochemical and Physiological Effects:
2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective activities. 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS), which are involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine also has some limitations, including its relatively low potency compared to other antioxidants and its potential to form adducts with other molecules, which may interfere with experimental results.

Future Directions

There are several future directions for 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine research, including the development of more potent analogs with improved pharmacological properties, the investigation of the mechanisms underlying its biological effects, and the exploration of its potential applications in other fields, such as energy storage and catalysis. Additionally, the development of new methods for detecting and quantifying 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine adducts may enhance our understanding of its role in biological systems.

Synthesis Methods

2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine can be synthesized using a multistep process that involves the reaction of 2-chloronicotinic acid with hydrazine hydrate to form 2-hydrazinonicotinic acid. This intermediate product is then treated with 2,3-dimethylbenzyl chloride and triethylamine to obtain 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine.

Scientific Research Applications

2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been investigated as a potential drug candidate for treating various diseases, including cancer, inflammation, and neurodegenerative disorders. In material science, 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 2-{5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been used as a probe to study free radicals in the atmosphere.